Cas no 1249057-53-1 (3-amino-1-(2-methoxyethyl)pyridin-2-one)

• Product Name: 3-amino-1-(2-methoxyethyl)pyridin-2-one
• CAS No: 1249057-53-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD16679760
• CID: 3042854
• PubChem ID: 62102773
• Update Time: 2025-11-02

3-amino-1-(2-methoxyethyl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(2-methoxyethyl)pyridin-2(1H)-one
• 3-amino-1-(2-methoxyethyl)pyridin-2-one
• 3-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one
• ZZB05753
• C71982
• 3-Amino-1-(2-methoxyethyl)-2(1H)-pyridinone
• DB-378638
• 1249057-53-1
• AKOS011382231
• SCHEMBL13075101
• DS-18714
• EN300-1105973
• CS-0186754

• MDL： MFCD16679760
• Inchi： 1S/C8H12N2O2/c1-12-6-5-10-4-2-3-7(9)8(10)11/h2-4H,5-6,9H2,1H3
• InChI Key： YXYHIBLKUIMAOT-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-amino-1-(2-methoxyethyl)pyridin-2-one

Comprehensive Guide to 3-amino-1-(2-methoxyethyl)pyridin-2-one (CAS No. 1249057-53-1): Properties, Applications, and Market Insights

3-amino-1-(2-methoxyethyl)pyridin-2-one (CAS No. 1249057-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyridine derivative is characterized by its unique molecular structure, featuring an amino group and a methoxyethyl side chain, which contribute to its versatile reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its role as a key intermediate in drug discovery and material science.

The compound's molecular formula is C₈H₁₂N₂O₂, with a molecular weight of 168.19 g/mol. Its chemical structure combines a pyridin-2-one core with functional groups that enhance its solubility and reactivity. The presence of the amino group at the 3-position and the methoxyethyl moiety at the 1-position makes it a valuable building block for synthesizing more complex molecules. Recent studies highlight its potential in developing novel therapeutics, particularly in targeting neurological and inflammatory pathways.

In pharmaceutical applications, 3-amino-1-(2-methoxyethyl)pyridin-2-one serves as a precursor for small-molecule inhibitors and biologically active compounds. Its structural features allow for modifications that can improve drug bioavailability and target specificity. For instance, researchers are exploring its use in designing kinase inhibitors, which are crucial in cancer treatment and autoimmune diseases. The compound's methoxyethyl group also enhances its pharmacokinetic properties, making it a promising candidate for oral drug formulations.

The synthesis of 3-amino-1-(2-methoxyethyl)pyridin-2-one typically involves multi-step organic reactions, including condensation and reduction processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods align with the growing demand for green chemistry and sustainable manufacturing practices, which are trending topics in the chemical industry. Companies are investing in eco-friendly synthesis routes to reduce environmental impact while maintaining high product quality.

Market trends indicate a rising demand for 3-amino-1-(2-methoxyethyl)pyridin-2-one, driven by its applications in drug development and material science. The global pharmaceutical industry, valued at over $1.5 trillion, continues to seek innovative intermediates like this compound to accelerate R&D pipelines. Additionally, the compound's potential in agrochemicals and specialty chemicals has expanded its market reach. Analysts project steady growth in its commercial availability, with key suppliers focusing on high-purity grades for research and industrial use.

From a regulatory perspective, 3-amino-1-(2-methoxyethyl)pyridin-2-one is not classified as a hazardous substance under major chemical inventories such as REACH and TSCA. However, proper handling and storage are recommended to ensure safety and stability. Researchers often inquire about its MSDS (Material Safety Data Sheet) and storage conditions, which are critical for laboratory and industrial settings. The compound's stability under ambient conditions and compatibility with common solvents further enhance its practicality.

In conclusion, 3-amino-1-(2-methoxyethyl)pyridin-2-one (CAS No. 1249057-53-1) represents a valuable chemical intermediate with broad applications in pharmaceuticals and beyond. Its unique structural attributes, coupled with advancements in synthesis techniques, position it as a compound of interest for future innovations. As the scientific community continues to explore its potential, this pyridine derivative is poised to play a pivotal role in next-generation drug discovery and material design.